2-(1H-imidazol-2-yl)pyridine-4-carboxylic acid dihydrochloride

• IUPAC Name: 2-(1H-imidazol-2-yl)pyridine-4-carboxylic acid;dihydrochloride
• InChI: InChI=1S/C9H7N3O2.2ClH/c13-9(14)6-1-2-10-7(5-6)8-11-3-4-12-8;;/h1-5H,(H,11,12)(H,13,14);2*1H
• InChI Key: XGQXXJQZCWTTMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1C(=O)O)C2=NC=CN2.Cl.Cl
• Molecular Formula: C9H9Cl2N3O2
• Molecular Weight: 262.09 g/mol
• CAS RN: 1803585-58-1

Description

The compound “2-(1H-imidazol-2-yl)pyridine-4-carboxylic acid dihydrochloride” is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole was first synthesized by Heinrich Debus in 1858 and was obtained by the reaction of glyoxal and formaldehyde in ammonia. It was initially called glyoxaline. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Molecular Structure Analysis

The molecular formula of “2-(1H-imidazol-2-yl)pyridine-4-carboxylic acid dihydrochloride” is C8H7N3. The molecular weight is 145.16 g/mol. The InChI string is InChI=1S/C8H7N3/c1-2-4-9-7 (3-1)8-10-5-6-11-8/h1-6H, (H,10,11).

Chemical Reactions Analysis

The insertion of a piperazine unit in place of a 6-methylene chain in the linker between the head (pyridylacetamide) and tail (benzimidazole) moieties led to a marked enhancement of the aqueous solubility (up to 19 mg/mL at pH 1.2) and a significant improvement of the oral absorption.

Physical And Chemical Properties Analysis

The compound “2-(1H-imidazol-2-yl)pyridine-4-carboxylic acid dihydrochloride” is a white or colorless solid that is highly soluble in water and other polar solvents. The molecular weight is 145.16 g/mol.

Scientific Research Applications

Anticancer Research

• . Their ability to interact with DNA and human serum albumin (HSA) makes them promising candidates for cancer therapy. Further studies explore their cytotoxicity, mechanism of action, and potential clinical applications.

Antimicrobial Activity

• . Understanding their efficacy against pathogens is crucial for developing new antimicrobial agents.

Metal-Organic Frameworks (MOFs)

• . These frameworks exhibit structural stability and unique properties, making them relevant for applications in materials science and energy storage.

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The compound “2-(1H-imidazol-2-yl)pyridine-4-carboxylic acid dihydrochloride” has hazard statements H302 - H315 - H319 - H335. The precautionary statements are P261 - P305 + P351 + P338. The hazard classifications are Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3.

Future Directions

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities. These properties make it an important synthon in the development of new drugs.